Cas no 14292-51-4 (Benzeneacetamide, a-(ethylsulfonyl)-4-fluoro-a-phenyl-)
14292-51-4 structure
Product Name:Benzeneacetamide, a-(ethylsulfonyl)-4-fluoro-a-phenyl-
CAS No:14292-51-4
MF:C16H16FNO3S
MW:321.366546630859
CID:173583
PubChem ID:26614
Update Time:2025-04-19
Benzeneacetamide, a-(ethylsulfonyl)-4-fluoro-a-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetamide, a-(ethylsulfonyl)-4-fluoro-a-phenyl-
- 2-ethylsulfonyl-2-(4-fluorophenyl)-2-phenylacetamide
- DTXSID40931682
- ACETAMIDE, 2-(ETHYLSULFONYL)-2-(p-FLUOROPHENYL)-2-PHENYL-
- 2-(Ethylsulfonyl)-2-(p-fluorophenyl)-2-phenylacetamide
- 14292-51-4
- 2-(Ethanesulfonyl)-2-(4-fluorophenyl)-2-phenylethanimidic acid
- BRN 2156746
-
- Inchi: 1S/C16H16FNO3S/c1-2-22(20,21)16(15(18)19,12-6-4-3-5-7-12)13-8-10-14(17)11-9-13/h3-11H,2H2,1H3,(H2,18,19)
- InChI Key: MDLYQTVVLFOMFG-UHFFFAOYSA-N
- SMILES: S(CC)(C(C(N)=O)(C1C=CC=CC=1)C1C=CC(=CC=1)F)(=O)=O
Computed Properties
- Exact Mass: 321.083492
- Monoisotopic Mass: 321.083492
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.6
- XLogP3: 2.2
Experimental Properties
- Density: 1.31
- Boiling Point: 550.9°Cat760mmHg
- Flash Point: 287°C
- Refractive Index: 1.589
Benzeneacetamide, a-(ethylsulfonyl)-4-fluoro-a-phenyl- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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